Cas no 40972-42-7 (3,6-Dichloroimidazo[1,2-b]pyridazine)

3,6-Dichloroimidazo[1,2-b]pyridazine is a heterocyclic compound featuring a fused imidazole and pyridazine ring system with chlorine substituents at the 3 and 6 positions. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dichlorinated scaffold enhances electrophilic properties, facilitating cross-coupling reactions and nucleophilic substitutions. The compound’s stability under standard conditions ensures consistent handling and storage. Its utility in constructing complex molecular frameworks, particularly in medicinal chemistry for bioactive molecule development, underscores its importance in research and industrial applications. High purity grades are available to meet stringent synthetic requirements.
3,6-Dichloroimidazo[1,2-b]pyridazine structure
40972-42-7 structure
Product Name:3,6-Dichloroimidazo[1,2-b]pyridazine
CAS No:40972-42-7
MF:C6H3Cl2N3
MW:188.014118432999
MDL:MFCD11520887
CID:1031903
Update Time:2025-06-07

3,6-Dichloroimidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3,6-Dichloroimidazo[1,2-b]pyridazine
    • 3,6-Dichlor-imidazo<1,2-b>pyridazin
    • 3.6-dichloroimidazo[1,2-b]pyridazine
    • QC-6871
    • XBVAHZQOAPNIQY-UHFFFAOYSA-N
    • 5600AB
    • FCH894705
    • 3,6-Dichloro-imidazo[1,2-b]pyridazine
    • AX8208157
    • ST24041281
    • MDL： MFCD11520887
    • Inchi： 1S/C6H3Cl2N3/c7-4-1-2-6-9-3-5(8)11(6)10-4/h1-3H
    • InChI Key： XBVAHZQOAPNIQY-UHFFFAOYSA-N
    • SMILES： ClC1=CN=C2C=CC(=NN21)Cl

Computed Properties

  • Exact Mass: 186.97000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Topological Polar Surface Area: 30.2

Experimental Properties

  • PSA: 30.19000
  • LogP: 2.03610

3,6-Dichloroimidazo[1,2-b]pyridazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,6-Dichloroimidazo[1,2-b]pyridazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AU643-200mg
3,6-Dichloroimidazo[1,2-b]pyridazine
 40972-42-7 97%
200mg
 316.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AU643-50mg
3,6-Dichloroimidazo[1,2-b]pyridazine
 40972-42-7 97%
50mg
 126.0CNY 2021-08-04
Chemenu
CM122921-250mg
3,6-dichloroimidazo[1,2-b]pyridazine
 40972-42-7 95+%
250mg
 $99 2021-08-05
Chemenu
CM122921-1g
3,6-dichloroimidazo[1,2-b]pyridazine
 40972-42-7 95+%
1g
 $246 2021-08-05
Chemenu
CM122921-5g
3,6-dichloroimidazo[1,2-b]pyridazine
 40972-42-7 95+%
5g
 $776 2021-08-05
Chemenu
CM122921-250mg
3,6-dichloroimidazo[1,2-b]pyridazine
 40972-42-7 95%+
250mg
 $*** 2023-05-30
Chemenu
CM122921-1g
3,6-dichloroimidazo[1,2-b]pyridazine
 40972-42-7 95%+
1g
 $*** 2023-05-30
Chemenu
CM122921-5g
3,6-dichloroimidazo[1,2-b]pyridazine
 40972-42-7 95%+
5g
 $*** 2023-05-30
ChemScence
CS-0042776-250mg
3,6-Dichloroimidazo[1,2-b]pyridazine
 40972-42-7 99.74%
250mg
 $58.0 2022-04-27
ChemScence
CS-0042776-1g
3,6-Dichloroimidazo[1,2-b]pyridazine
 40972-42-7 99.74%
1g
 $142.0 2022-04-27

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